![molecular formula C9H6Cl2N2O B6256517 2-chloro-1-{6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one CAS No. 214603-94-8](/img/no-structure.png)
2-chloro-1-{6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
Description
“2-chloro-1-{6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one” is a derivative of 6-Chloro-1H-pyrrolo[3,2-b]pyridine . It has a molecular weight of 152.58 . The empirical formula is C7H5ClN2 .
Synthesis Analysis
The synthesis of this compound involves the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring . This leads to a large increase in JAK3 inhibitory activity .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringClc1cnc2cc[nH]c2c1 . The InChI is 1S/C7H5ClN2/c8-5-3-7-6(10-4-5)1-2-9-7/h1-4,9H . The InChI key is UWROBKHIEKWFAJ-UHFFFAOYSA-N . Chemical Reactions Analysis
This compound has been reported to have potent activities against FGFR1, 2, and 3 . In vitro, it inhibited breast cancer 4T1 cell proliferation and induced its apoptosis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a solid form . The melting point is 212–214 ℃ .Mechanism of Action
The mechanism of action of this compound involves the inhibition of Janus kinases (JAKs), which play crucial roles in cytokine-mediated signal transduction . This compound specifically targets JAK3, which is associated with the common γc subunit of cytokine receptors of interleukins (ILs), such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21 . These interleukins are involved in the differentiation, proliferation, and survival of T cells .
Future Directions
The research on this compound has been developing a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects . Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors . Therefore, targeting FGFRs represents an attractive strategy for cancer therapy .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-1-{6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one involves the reaction of 6-chloro-1H-pyrrolo[2,3-b]pyridine with chloroacetyl chloride in the presence of a base to form the intermediate compound, which is then treated with sodium hydroxide to yield the final product.", "Starting Materials": [ "6-chloro-1H-pyrrolo[2,3-b]pyridine", "chloroacetyl chloride", "base", "sodium hydroxide" ], "Reaction": [ "Step 1: 6-chloro-1H-pyrrolo[2,3-b]pyridine is reacted with chloroacetyl chloride in the presence of a base to form the intermediate compound.", "Step 2: The intermediate compound is treated with sodium hydroxide to yield the final product, 2-chloro-1-{6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one." ] } | |
CAS RN |
214603-94-8 |
Product Name |
2-chloro-1-{6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one |
Molecular Formula |
C9H6Cl2N2O |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
